Cas no 2306270-60-8 (1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester)

• Product Name: 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester
• CAS No: 2306270-60-8
• MF: C₁₅H₂₄N₂O₂
• MW: 264.36
• CID: 4770467
• PubChem ID: 156595720
• Update Time: 2026-02-26

1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-cyano-1-azaspiro[4.5]decane-1-carboxylate
• CID 156595720
• 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester
• F78253
• PS-20818
• 2306270-60-8

• Inchi： 1S/C15H24N2O2/c1-14(2,3)19-13(18)17-10-4-7-15(17)8-5-12(11-16)6-9-15/h12H,4-10H2,1-3H3
• InChI Key： JVENRMFDIDGNBX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC21CCC(C#N)CC2)=O

Computed Properties

• Exact Mass: 264.183778013 g/mol
• Monoisotopic Mass: 264.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.36
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 396.3±35.0 °C(Predicted)
• pka: -1.47±0.40(Predicted)

Additional information on 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester

Introduction to 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester (CAS No: 2306270-60-8)

The compound 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester, identified by its CAS number 2306270-60-8, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a spirocyclic core, combined with functional groups such as a cyano substituent and an isobutyl ester moiety, makes this molecule a promising candidate for further investigation in drug discovery.

Structurally, 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester features a rigid spirocyclic framework consisting of a nitrogen-containing heterocycle linked to a decane backbone. The cyano group at the 8-position introduces electrophilic character, enhancing the molecule's reactivity in various chemical transformations. Additionally, the 1,1-dimethylethyl ester (tert-butyl ester) at the carboxyl position provides stability while allowing for selective modifications. This combination of structural elements suggests potential utility in designing novel bioactive compounds.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in medicinal chemistry due to their ability to mimic natural product motifs and exhibit favorable pharmacokinetic properties. The spirocyclic core in 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester contributes to its rigidity, which can enhance binding affinity and selectivity in biological targets. Furthermore, the cyano group serves as a versatile handle for further derivatization, enabling the synthesis of analogs with tailored properties.

Current research in this area has highlighted the potential of spirocyclic amides as modulators of enzyme activity and receptor binding. For instance, studies have demonstrated that spirocyclic structures can effectively occupy binding pockets that are difficult to access with linear molecules. The unique conformational constraints imposed by the spirocyclic core may also enhance metabolic stability and reduce off-target effects. These attributes make 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester an attractive candidate for further exploration.

The cyano substituent in this compound is particularly noteworthy for its ability to participate in hydrogen bonding interactions and influence electronic distributions across the molecule. This feature can be exploited to fine-tune binding affinities and selectivity against specific biological targets. Additionally, the tert-butyl ester group provides a site for enzymatic or chemical hydrolysis, allowing for controlled release of active species or subsequent functionalization.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing spirocyclic compounds like 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester. Molecular docking simulations have identified potential binding modes with target proteins relevant to various diseases. These computational studies have provided valuable insights into the interactions between the compound and its biological targets, guiding experimental efforts toward optimizing potency and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester by evaluating its interactions with relevant enzymes and receptors. Preliminary results suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a promising lead for developing treatments against cancers and inflammatory disorders. Further investigation is needed to fully characterize its mechanism of action and assess its potential as a therapeutic agent.

The synthesis of 1-Azaspiro[4.5]decane-1-carboxylic acid, 8-cyano-, 1,1-dimethylethyl ester presents unique challenges due to the complexity of the spirocyclic core. However, recent methodological advances have made it more feasible to construct such molecules with high yield and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry and functional group arrangements efficiently.

The versatility of spirocyclic amides as pharmacophores has been further underscored by their incorporation into clinical candidates that are currently undergoing evaluation in human trials. These candidates highlight the potential of spirocyclic structures to address unmet medical needs across multiple therapeutic areas. As such,CAS No:2306270-60-8 continues to be an area of active interest for medicinal chemists seeking innovative solutions.

The future directions for research on CAS No:2306270-60-8 include exploring its derivatives with modified functional groups to optimize pharmacokinetic properties and target specificity. Additionally,spirocyclic amides may be combined with other scaffolds or bioisosteres to enhance their bioactivity further. Collaborative efforts between computational chemists,biologists,and medicinal chemists will be crucial in translating these findings into tangible therapeutic benefits.